(7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate

• IUPAC Name: (7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate
• InChI: InChI=1S/C18H15ClN2O3/c1-12-2-7-16-20-15(9-17(22)21(16)10-12)11-24-18(23)8-13-3-5-14(19)6-4-13/h2-7,9-10H,8,11H2,1H3
• InChI Key: YQUKDGVROCGQSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=CC2=O)COC(=O)CC3=CC=C(C=C3)Cl)C=C1
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

(7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate is a chemical compound that has been synthesized for scientific research purposes. The compound has shown promising results in various scientific applications, including drug discovery, cancer research, and neuroscience.

Mechanism of Action

The mechanism of action of (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate is not fully understood. However, it is believed that the compound acts by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells and the degeneration of neurons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, preliminary studies have shown that the compound has anti-tumor activity, neuroprotective effects, and anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of using (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate in lab experiments is its potential as a lead compound for the development of new drugs. The compound has also shown promising results in cancer research and neuroscience research. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the research on (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate. One direction is to further study the mechanism of action of the compound to gain a better understanding of its biochemical and physiological effects. Another direction is to explore the potential of the compound in drug discovery research and to develop new drugs based on its structure. Additionally, the compound could be further studied in cancer research and neuroscience research to determine its full potential in these fields.

Synthesis Methods

The synthesis of (7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate involves several steps. The first step involves the reaction of 2-(4-chlorophenyl)acetic acid with thionyl chloride to form 2-(4-chlorophenyl)acetyl chloride. The second step involves the reaction of 2-(4-chlorophenyl)acetyl chloride with (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methanol in the presence of a base to form the desired compound. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

(7-Methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-(4-chlorophenyl)acetate has shown promising results in various scientific applications. The compound has been used in drug discovery research as a potential lead compound for the development of new drugs. The compound has also been used in cancer research, where it has shown anti-tumor activity in vitro and in vivo. Additionally, the compound has been used in neuroscience research, where it has shown potential as a neuroprotective agent.